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Compound of Interest

Compound Name: Europium(lll) nitrate hydrate

Cat. No.: B560913

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety information for Europium(lil)
nitrate hydrate, compiled from various safety data sheets (SDS). The information is presented
to ensure safe handling, storage, and emergency response for professionals working with this
compound.

Core Safety Information

Europium(lll) nitrate hydrate is an oxidizing solid that can intensify fire and cause skin, eye,
and respiratory irritation.[1][2][3][4][5][6] It is crucial to handle this chemical with appropriate
personal protective equipment and in a well-ventilated area.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of Europium(lil)
nitrate hydrate. The exact molecular weight and melting point can vary depending on the
degree of hydration.
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Property Value Source(s)
Chemical Formula Eu(NOs)s - xH20 [718]
Molecular Weight (Anhydrous) 337.98 g/mol [71[8]
Molecular Weight
446.07 g/mol [2][5]
(Hexahydrate)
Colorless crystals or crystalline
Appearance [4][8]
powder
Melting Point 85 °C (decomposes) [8]
Solubility Soluble in water [1119]
Stable under normal
conditions, but hygroscopic.[9]
Stability As an oxidizer, it may cause

fire when in contact with

combustible materials.[3][10]

Hazard Identification and Classification

Europium(lll) nitrate hydrate is classified as hazardous under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are its

oxidizing properties and its potential to cause irritation.
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Hazard Class GHS Category Signal Word Hazard Statement
e . H272: May intensify
Oxidizing solids Category 2 Danger ] o
fire; oxidizer
Skin ) H315: Causes skin
o Category 2 Warning o
corrosion/irritation irritation
Serious eye ] H319: Causes serious
o Category 2A Warning o
damage/eye irritation eye irritation
Specific target organ
toxicity — single ) H335: May cause
Category 3 Warning

exposure (Respiratory

tract irritation)

respiratory irritation

Source:[2][3][4][5][6]

The following diagram illustrates the GHS classification and the corresponding pictograms.

GHS Hazard Classification

Europium(lll) Nitrate Hydrate

Oxidizing Solid

Hazard Pictograms
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GHS Hazard Classification for Europium(lll) Nitrate Hydrate

Experimental Protocols

Detailed experimental protocols for the determination of the safety data presented in this guide
are not publicly available in the cited Safety Data Sheets. The information is a summary of
results from standardized testing protocols.

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize the risks associated with

Europium(lll) nitrate hydrate.

Personal Protective Equipment (PPE)

The following PPE should be worn when handling the compound:

Protection Type Recommendation Source(s)

_ Chemical safety goggles or a
Eye/Face Protection ) [8]
face shield.

) ) Nitrile or rubber gloves and a
Skin Protection _ _ [8]
protective suit.

i ) Use an approved respirator if
Respiratory Protection ) [8]
dust is generated.

Handling and Storage Procedures
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Procedure Recommendation Source(s)

Use in a well-ventilated area.
Avoid contact with skin and
) eyes. Avoid the formation of
Handling [8]
dust and aerosols. Keep away
from heat, sparks, and open

flames.

Store in a cool, dry, and well-

ventilated area. Keep the

container tightly closed. Store
Storage away from flammable [8]

substances, reducing agents,

organic materials, and metal

powders.

The logical workflow for handling a spill is outlined in the diagram below.
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Evacuate non-essential personnel

:

Ensure adequate ventilation

:

Wear appropriate PPE

Contain spill with inert material
(e.g., sand, earth)

Collect spilled material into a
suitable container for disposal

Decontaminate the area

Dispose of waste according to
local regulations

Click to download full resolution via product page
Spill Response Workflow for Europium(lil) Nitrate Hydrate

Emergency Procedures
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In case of exposure or fire, the following first-aid and fire-fighting measures should be taken.

First-Aid Measures

Exposure Route

First-Aid Procedure

Source(s)

Eye Contact

Immediately flush eyes with
copious amounts of water for
several minutes, ensuring
adequate flushing under the

eyelids. Consult a physician.

[71(8]

Skin Contact

Wash the affected area with
soap and water. Remove
contaminated clothing. Seek
medical assistance if irritation

persists.

[7](8]

Remove to fresh air. If

breathing is difficult, give

Inhalation oxygen. If not breathing, [718]
administer CPR. Get
immediate medical attention.
Seek immediate medical

Ingestion assistance. Keep the victim [718]

calm.

The following diagram illustrates the decision-making process for first aid after exposure.
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Exposure Occurs
Identify Route
A

| Eye Contact | Skin Contact | Inhalation

Ingestion

Flush with water for several minutes. Wash with soap and water. Move to fresh air.

Seek immediate medical attention.

Remove contact lenses if possible. Remove contaminated clothing. Provide respiratory support if needed.

f irritation persists

Seek medical attention

Click to download full resolution via product page

First-Aid Decision Tree for Exposure to Europium(lll) Nitrate Hydrate

Fire-Fighting Measures

» Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam.[7]

» Specific Hazards: As an oxidizer, it can intensify fire.[1][4] Contact with combustible materials
may cause ignition.[3][10] Hazardous decomposition products include nitrogen oxides and
europium oxide.[3]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective gear.[10]

Toxicity and Ecological Information
Toxicological Data

The toxicological properties of Europium(lll) nitrate hydrate have not been fully investigated.
[3] The available acute toxicity data is limited.
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Route Species Value Source(s)

Oral Rat LD50 > 5 g/kg [11]

Ecological Information

Ecotoxicity data for Europium(lll) nitrate hydrate is largely unavailable.[12] It is expected to
be soluble in water and may persist in the environment.[3] Discharge into the environment
should be avoided.[3][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Europium(lll) nitrate hexahydrate | 10031-53-5 [chemicalbook.com]
e 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

» 3. fishersci.com [fishersci.com]

e 4. cdhfinechemical.com [cdhfinechemical.com]

o 5. Europium(lll) nitrate hexahydrate | EUH12N3015 | CID 202256 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 6. Europium(lll) nitrate hydrate | EUH2N3010 | CID 57346089 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 7. americanelements.com [americanelements.com]

e 8. prochemonline.com [prochemonline.com]

e 9. aemree.com [aemree.com|

e 10. assets.thermofisher.com [assets.thermofisher.com]
e 11. fishersci.com [fishersci.com]

e 12. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC196680050&countryCode=US&language=en
https://www.benchchem.com/product/b560913?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/IN1780_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AA1129606&productDescription=EUROP+III+NRATE+HYD+99.99+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA1129606&productDescription=EUROP+III+NRATE+HYD+99.99+5G&vendorId=VN00024248&countryCode=US&language=en
https://prochemonline.com/wp-content/uploads/2021/06/1777.EuropiumIIINitrateHydrate.pdf
https://www.benchchem.com/product/b560913?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7148819.htm
https://pim-resources.coleparmer.com/sds/10463.pdf
https://www.fishersci.com/store/msds?partNumber=AA1129606&productDescription=EUROP+III+NRATE+HYD+99.99+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/specs/69_546814540_EUROPIUM(III)NITRATE999_CASNO-10031-53-5_RE0995.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/202256
https://pubchem.ncbi.nlm.nih.gov/compound/202256
https://pubchem.ncbi.nlm.nih.gov/compound/Europium_III_-nitrate-hydrate
https://pubchem.ncbi.nlm.nih.gov/compound/Europium_III_-nitrate-hydrate
https://www.americanelements.com/europium-iii-nitrate-pentahydrate-63026-01-7
https://prochemonline.com/wp-content/uploads/2021/06/1777.EuropiumIIINitrateHydrate.pdf
https://www.aemree.com/europium-nitrate.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA15290~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2000:55:31~~Europium(III
https://www.fishersci.com/store/msds?partNumber=AC196680050&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/IN1780_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [Europium(lll) Nitrate Hydrate: A Comprehensive Safety
and Handling Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560913#europium-iii-nitrate-hydrate-safety-data-
sheet-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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